Cas no 7498-32-0 (1,1''-but-2-yne-1,4-diyldipiperidine)
7498-32-0 structure
Product Name:1,1''-but-2-yne-1,4-diyldipiperidine
CAS No:7498-32-0
MF:C14H24N2
MW:220.353763580322
CID:980809
PubChem ID:101344
Update Time:2025-04-19
1,1''-but-2-yne-1,4-diyldipiperidine Chemical and Physical Properties
Names and Identifiers
-
- 1,1''-but-2-yne-1,4-diyldipiperidine
- 1,4-Bis(piperidine-1-yl)-2-butyne
- 1,4-Dipiperidino-2-butyne
- 1,1'-(2-Butyne-1,4-diyl)bispiperidine
- 1,4-di(piperidin-1-yl)but-2-yne
- 1,4-Di-N,N'-piperidinobut-2-in
- 1,4-Dipiperidino-but-2-in
- 1,4-dipiperidino-but-2-yne
- Piperidine, 1,1'-(2-butyne-1,4-diyl)bis-
- 1,1'-(2-BUTYNE-1,4-DIYL)BIS(PIPERIDINE)
- NSC407430
- NSC-407430
- 1,4-DIPIPERIDYL-2-BUTYNE
- 1,1'-(2-Butynylene)dipiperidine
- CHEMBL1883942
- 7498-32-0
- 4-20-00-01207 (Beilstein Handbook Reference)
- Piperidine, 1,1'-(2-butynylene)di-
- N86SF6ECY2
- UNII-N86SF6ECY2
- Piperidine,1'-(2-butynylene)di-
- DTXSID60225939
- WLN: T6NTJ A2UU2- AT6NTJ
- MLS003171611
- Piperidine,1'-(2-butyne-1,4-diyl)bis-
- NSC 407430
- BRN 0149049
- SMR001875488
- IGBKLEILPKRTFQ-UHFFFAOYSA-N
-
- Inchi: 1S/C14H24N2/c1-3-9-15(10-4-1)13-7-8-14-16-11-5-2-6-12-16/h1-6,9-14H2
- InChI Key: IGBKLEILPKRTFQ-UHFFFAOYSA-N
- SMILES: N1(CC#CCN2CCCCC2)CCCCC1
Computed Properties
- Exact Mass: 220.19412
- Monoisotopic Mass: 220.194
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 6.5Ų
Experimental Properties
- Density: 0.979
- Boiling Point: 322.7°C at 760 mmHg
- Flash Point: 138°C
- Refractive Index: 1.515
- PSA: 6.48
- LogP: 1.83740
1,1''-but-2-yne-1,4-diyldipiperidine Related Literature
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
7498-32-0 (1,1''-but-2-yne-1,4-diyldipiperidine) Related Products
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